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Compound of Interest

Compound Name: 2-Bromo-5-methoxynicotinic acid

Cat. No.: B12280639

Get Quote

Executive Summary & Compound Profile
2-Bromo-5-methoxynicotinic acid (CAS: 105579-33-9 / 405562-42-9 depending on salt/ester

forms) is a functionalized pyridine derivative widely used as a building block in the synthesis of

pharmaceutical intermediates.[1][2][3]

Users frequently report difficulty dissolving this compound in aqueous media (water, PBS, cell

culture media). This is primarily due to its lipophilic substituents (Bromo, Methoxy) combined

with the zwitterionic potential of the nicotinic acid scaffold. While the carboxylic acid moiety

suggests water solubility, the bromine atom and methoxy group significantly increase the

partition coefficient (LogP), rendering the neutral molecule poorly soluble in water at neutral or

acidic pH.

Physicochemical Profile (Estimated)[2][4][5][6]
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Property Value / Description Impact on Solubility

Molecular Weight ~232.03 g/mol

Moderate size, kinetics of

dissolution may be slow.[1][2]

[3]

pKa (Acid) ~3.5 - 4.0 (COOH)

At pH < 4, the molecule is

protonated and neutral

(insoluble).[2][3]

pKa (Base) < 2.0 (Pyridine N)

The electron-withdrawing

Br/OMe groups reduce

basicity; protonation of N

requires very low pH.[1][2][3]

LogP (Predicted) ~1.3 - 1.7

Moderately lipophilic.[1][2][3]

Requires organic co-solvents

or ionization to dissolve in

water.[2][3]

Appearance White to off-white powder

Crystalline lattice energy must

be overcome by solvation.[1]

[2][3]

Troubleshooting Guide (FAQ & Scenarios)
Scenario A: "I added the powder to distilled water, but it
just sits at the bottom."
Diagnosis: Distilled water typically has a pH of 5.5–6.[1][2][3]0. While some of the carboxylic

acid groups may deprotonate, the lipophilicity of the bromine and methoxy groups dominates,

preventing full solvation of the bulk solid.

Solution: You must convert the acid to its salt form.[1][2][3]

Suspend the compound in water.[3]

Add 1.0 M NaOH (or KOH) dropwise with stirring.
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Monitor pH.[2][3] As the pH rises above 6–7, the carboxylic acid deprotonates (

), drastically increasing solubility due to ionic interactions with water.

Scenario B: "I dissolved it in DMSO, but it precipitated
when I added it to my cell culture media."
Diagnosis: This is a classic "crash-out" event.[1][2][3]

Solubility Shock: You diluted a high-concentration hydrophobic stock into a hydrophilic

aqueous buffer.[1][2][3]

pH Shock: If your stock was acidic and the media buffering capacity was insufficient, the

local pH might have dropped, forcing the molecule back into its insoluble neutral state.

Solution:

Step 1: Lower the final concentration. Ensure the final DMSO concentration is < 0.5% (or as

tolerated by cells).[3]

Step 2: Warm the media to 37°C before addition.

Step 3: Add the DMSO stock slowly (dropwise) into the vortexing media, not the other way

around.[1] This prevents high local concentrations.[2][3]

Scenario C: "Can I use ethanol instead of DMSO?"
Diagnosis: Ethanol is a protic solvent and may work, but it is generally less effective than

DMSO for this class of compounds.[3] Ethanol also evaporates faster, potentially changing

stock concentrations over time.[3]

Solution: DMSO is recommended for stock solutions due to its high dielectric constant and

ability to disrupt strong crystal lattices.[1][2][3] If ethanol is required for biological reasons,

ensure the stock concentration is lower (e.g., 10 mM vs. 100 mM in DMSO).

Recommended Experimental Protocols
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Protocol 1: Preparation of a 100 mM Stock Solution
(Organic)
Best for long-term storage and high-concentration aliquots.[1][2][3]

Weighing: Weigh 23.2 mg of 2-bromo-5-methoxynicotinic acid.

Solvent: Add 1.0 mL of high-purity (>99.9%) DMSO (Dimethyl Sulfoxide).

Dissolution: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water

bath at 37°C for 5 minutes.

Storage: Aliquot into amber vials to protect from light. Store at -20°C. Avoid repeated freeze-

thaw cycles.

Protocol 2: Preparation of a 10 mM Aqueous Working
Solution (pH Adjusted)
Best for immediate use in chemical assays where DMSO is not permitted.

Weighing: Weigh 23.2 mg of the compound.

Suspension: Add 8.0 mL of deionized water. (Note: The powder will likely not dissolve yet).[2]

[3]

Titration: While stirring, add 1 M NaOH dropwise.

Tip: Watch for the solution to turn clear.

Caution: Do not exceed pH 10 unless necessary, as extreme alkalinity can degrade the

compound over time.

Adjustment: Once dissolved, adjust the final volume to 10.0 mL with water.

pH Check: Verify the final pH. If it is too basic for your application, carefully back-titrate with

dilute HCl, but stop before precipitation occurs (usually around pH 4-5).[1][2][3]
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Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision process for solubilizing 2-bromo-5-
methoxynicotinic acid based on your application requirements.

Start: Solid Compound
(2-Bromo-5-methoxynicotinic acid)

Select Solvent System

Organic Solvent (DMSO)
(Preferred for Stocks)

Biological Assays
(Small Volume)

Aqueous Media
(Water/Buffer)

Chemical Synthesis
(Large Volume)

Vortex/Sonicate
Result: Clear Solution

Result: Cloudy Suspension
(Insoluble Neutral Form)

Dilute into Media Add Base (1M NaOH)
to pH > 7.0

Critical Step

Formation of Sodium Salt
(Water Soluble)

Check for Precipitation
(Is Final Conc > Solubility Limit?)
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Click to download full resolution via product page

Figure 1: Solubility decision tree illustrating the necessity of pH adjustment for aqueous

solvation and the preferred pathway for organic stock preparation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12280639?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

